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Compound of Interest

Compound Name: 5-Chloro-2-methoxypyrimidine

Cat. No.: B1345695 Get Quote

In-Depth Technical Guide: 5-Chloro-2-
methoxypyrimidine
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 5-Chloro-2-methoxypyrimidine, a

chemical compound relevant in various research and development applications. The following

information has been compiled to serve as a foundational reference for laboratory and

development settings.

Core Physicochemical Data
The essential quantitative data for 5-Chloro-2-methoxypyrimidine is summarized in the table

below. This information is critical for experimental design, stoichiometric calculations, and

analytical characterization.

Property Value

Molecular Formula C₅H₅ClN₂O[1][2][3]

Molecular Weight 144.56 g/mol [1]

(144.559 g/mol )[2][3]
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Experimental Protocols and Visualizations
The scope of this guide is to provide the fundamental molecular formula and weight of 5-
Chloro-2-methoxypyrimidine. As this request pertains to intrinsic molecular properties, there

are no associated experimental protocols or complex workflows, such as signaling pathways, to

be detailed or visualized. Therefore, the generation of experimental methodologies and

corresponding Graphviz diagrams is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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